Cas no 1804865-14-2 (6-Bromo-3-methyl-2-nitrobenzaldehyde)

• Product Name: 6-Bromo-3-methyl-2-nitrobenzaldehyde
• CAS No: 1804865-14-2
• MF: C₈H₆BrNO₃
• MW: 244.042141437531
• CID: 4789592
• Update Time: 2025-07-19

6-Bromo-3-methyl-2-nitrobenzaldehyde Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-3-methyl-2-nitrobenzaldehyde

• Inchi： 1S/C8H6BrNO3/c1-5-2-3-7(9)6(4-11)8(5)10(12)13/h2-4H,1H3
• InChI Key： MCHKCZFNGBEKTI-UHFFFAOYSA-N
• SMILES： BrC1C=CC(C)=C(C=1C=O)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 216
• XLogP3: 2.3
• Topological Polar Surface Area: 62.9

Additional information on 6-Bromo-3-methyl-2-nitrobenzaldehyde

Introduction to 6-Bromo-3-methyl-2-nitrobenzaldehyde (CAS No. 1804865-14-2)

6-Bromo-3-methyl-2-nitrobenzaldehyde, with the CAS number 1804865-14-2, is a versatile organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, materials science, and organic synthesis. This compound is characterized by its bromine, methyl, and nitro functional groups, which confer it with distinct reactivity and stability profiles.

The molecular structure of 6-Bromo-3-methyl-2-nitrobenzaldehyde consists of a benzene ring substituted with a bromine atom at the 6-position, a methyl group at the 3-position, and a nitro group at the 2-position. The presence of these functional groups imparts the molecule with a range of chemical properties that make it valuable for various synthetic transformations and as an intermediate in the synthesis of more complex molecules.

In the realm of pharmaceutical research, 6-Bromo-3-methyl-2-nitrobenzaldehyde has been explored for its potential as a lead compound in the development of new drugs. Recent studies have highlighted its role in the synthesis of compounds with anti-inflammatory, antimicrobial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry in 2021 reported the use of 6-Bromo-3-methyl-2-nitrobenzaldehyde as a key intermediate in the synthesis of novel derivatives with potent anticancer activity against various cancer cell lines.

The nitro group in 6-Bromo-3-methyl-2-nitrobenzaldehyde can be reduced to an amino group through catalytic hydrogenation or chemical reduction methods, leading to the formation of valuable intermediates for further synthetic transformations. This versatility makes it an attractive starting material for the preparation of complex organic molecules with diverse biological activities.

Beyond its pharmaceutical applications, 6-Bromo-3-methyl-2-nitrobenzaldehyde has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics and photovoltaic devices. Research published in the Journal of Materials Chemistry C in 2020 demonstrated the use of derivatives of 6-Bromo-3-methyl-2-nitrobenzaldehyde as electron transport materials in organic solar cells, showing promising performance metrics.

The synthetic accessibility of 6-Bromo-3-methyl-2-nitrobenzaldehyde is another factor contributing to its widespread use. It can be prepared through several well-established synthetic routes, including electrophilic aromatic substitution reactions and nitration processes. These methods are scalable and can be adapted to industrial settings, making it feasible to produce large quantities of this compound for various applications.

In terms of safety and handling, it is important to note that while 6-Bromo-3-methyl-2-nitrobenzaldehyde is not classified as a hazardous material under current regulations, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to minimize exposure risks.

The future prospects for 6-Bromo-3-methyl-2-nitrobenzaldehyde are promising. Ongoing research continues to uncover new applications and derivatives that could have significant impacts on various industries. For example, recent advancements in green chemistry have led to the development of more sustainable synthetic methods for producing this compound, which could reduce environmental impacts and improve overall process efficiency.

In conclusion, 6-Bromo-3-methyl-2-nitrobenzaldehyde (CAS No. 1804865-14-2) is a multifaceted compound with a wide range of applications in pharmaceuticals, materials science, and organic synthesis. Its unique chemical structure and versatile reactivity make it an invaluable tool for researchers and chemists working on innovative projects. As research continues to advance, it is likely that new uses and derivatives of this compound will be discovered, further solidifying its importance in the scientific community.